![molecular formula C10H14N2OS B4079797 4,5,6-trimethyl-2-(methylthio)nicotinamide](/img/structure/B4079797.png)
4,5,6-trimethyl-2-(methylthio)nicotinamide
Overview
Description
4,5,6-trimethyl-2-(methylthio)nicotinamide, also known as MTA, is a naturally occurring compound in the human body. It has been found to have various biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.
Mechanism of Action
4,5,6-trimethyl-2-(methylthio)nicotinamide exerts its biological effects through various mechanisms. It has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. This compound has also been found to inhibit the activity of histone deacetylases (HDACs), which can lead to changes in gene expression. In addition, this compound has been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in regulating inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway. In addition, this compound has been shown to reduce oxidative stress and inflammation in the brain, which can lead to neuroprotection.
Advantages and Limitations for Lab Experiments
4,5,6-trimethyl-2-(methylthio)nicotinamide has several advantages for lab experiments. It is a naturally occurring compound in the human body, which makes it easier to study its effects in vivo. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compound has some limitations for lab experiments. Its effects can vary depending on the cell type and concentration used, which can make it difficult to compare results across studies. In addition, the mechanisms underlying this compound's effects are not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on 4,5,6-trimethyl-2-(methylthio)nicotinamide. One area of research is to further investigate the mechanisms underlying this compound's effects. This could involve studying its effects on specific signaling pathways or gene expression. Another area of research is to explore the potential therapeutic applications of this compound. This could involve studying its effects in animal models of disease or in clinical trials. Finally, there is a need for more studies to investigate the safety and toxicity of this compound, particularly at higher concentrations.
Scientific Research Applications
4,5,6-trimethyl-2-(methylthio)nicotinamide has been studied extensively for its potential therapeutic effects. It has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to have anti-tumor effects by inducing apoptosis in cancer cells. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
4,5,6-trimethyl-2-methylsulfanylpyridine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2OS/c1-5-6(2)8(9(11)13)10(14-4)12-7(5)3/h1-4H3,(H2,11,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBBVZHAQDMPBCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(N=C1C)SC)C(=O)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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